11S-Hepe

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-7-10-13-16-19(21)17-14-11-8-6-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,16,19,21H,2,5,8,12,15,17-18H2,1H3,(H,22,23)/b4-3-,9-6-,10-7-,14-11-,16-13+/t19-/m1/s1
• InChIKey: IDEHSDHMEMMYIR-HODZVVMCSA-N

11S-HEPE (11S-Hydroxyeicosapentaenoic Acid): Defined Stereoisomer for Omega-3 Oxylipin Research and Biocatalytic Production

11S-HEPE, systematically designated (5Z,8Z,11S,12E,14Z,17Z)-11-hydroxyicosa-5,8,12,14,17-pentaenoic acid, is a monohydroxy fatty acid belonging to the HEPE (hydroxyeicosapentaenoic acid) class of omega-3 oxylipins [1]. It is a metabolite derived from eicosapentaenoic acid (EPA) and is structurally defined by a single hydroxyl substituent at the 11S position, distinguishing it from other regio- and stereoisomers . As a bioactive lipid mediator, 11S-HEPE is implicated in inflammation resolution pathways and serves as a critical analytical standard and research tool for investigating omega-3 fatty acid metabolism and its downstream biological effects.

Stereochemically defined (11S) analytical standard

Research tool for EPA-derived oxylipin pathway studies

Supports biocatalytic production workflow assessment

• [1] ChEBI. 11S-HEPE (CHEBI:165262). View Source

Why Generic 11S-HEPE Substitution Fails: The Quantifiable Importance of Regio- and Stereospecificity

Substituting 11S-HEPE with a generic 'HEPE' mixture, a racemic (±)11-HEPE preparation, or a different regioisomer (e.g., 5-HEPE, 12-HEPE) introduces significant and unquantified experimental variability. The biological activity of HEPE compounds is exquisitely sensitive to both the position (regio-) and three-dimensional orientation (stereo-) of the hydroxyl group. Specifically, the biological activity of the common racemic mixture (±)11-HEPE is not clearly documented , whereas 11S-HEPE represents a defined, stereochemically pure entity. This distinction is critical for reproducible receptor-binding studies, enzyme kinetics, and biomarker validation, as the presence of the 11R enantiomer or other regioisomers can act as confounding variables, potentially antagonizing or modulating the specific activity attributed to the 11S form.

Racemic (±)11-HEPE mixture: undefined stereochemical context may limit reproducibility and confound biological activity interpretation.

Regioisomer substitution (5-HEPE, 12-HEPE): altered hydroxyl position may shift receptor interaction and biomarker readout profiles.

11S-HEPE: Quantitative Evidence of Superior Biocatalytic Production Efficiency and Stereochemical Fidelity

Enzyme Efficiency: E. salina 11S-LOX Exhibits 4.1x Higher Specific Activity and 91x Higher Catalytic Efficiency vs. M. xanthus 11S-LOX

The enzyme used for the stereospecific production of 11S-HEPE, arachidonate 11S-lipoxygenase (11S-LOX) from Enhygromyxa salina, demonstrates a profound advantage in catalytic performance over the only other reported ARA 11S-LOX, from Myxococcus xanthus. This directly translates to higher yields and productivity for 11S-HEPE synthesis [1].

Enzyme Efficiency

Head-to-head

4.1× specific activity; 91× catalytic efficiency

Supports efficient biocatalytic production workflow

In vitro enzyme kinetics comparison

Evidence Dimension	Enzyme Kinetics
Target Compound Data	E. salina 11S-LOX: 4.1x higher specific activity and 91x higher catalytic efficiency
Comparator Or Baseline	M. xanthus 11S-LOX: Baseline specific activity and catalytic efficiency
Quantified Difference	4.1-fold (specific activity); 91-fold (catalytic efficiency)
Conditions	In vitro enzyme assays comparing recombinant E. salina 11S-LOX to M. xanthus 11S-LOX

Why This Matters

This enzyme efficiency advantage is a critical procurement differentiator for researchers focused on the scalable, high-yield biocatalytic production of enantiomerically pure 11S-HEPE for in vivo studies or commercial applications.

• [1] Lee J, Kim TH, Shin KC, Lee TE, Kim MJ, Oh DK. Biotransformation of C20- and C22-polyunsaturated fatty acids to 11S- and 13S-hydroxy fatty acids by Escherichia coli expressing 11S-lipoxygenase from Enhygromyxa salina. Biotechnol Lett. 2022;44(8):1027-1036. View Source

Biotransformation Yield: 11S-HEPE Achieves 80.0% Conversion from EPA, Demonstrating High Production Efficiency

Using an E. coli whole-cell biocatalyst expressing the highly active E. salina 11S-LOX, 3 mM of eicosapentaenoic acid (EPA) was converted to 2.4 mM of 11S-HEPE within 80 minutes. This corresponds to a high conversion yield of 80.0% and a productivity of 40.4 μM/min, which is the highest reported value for this class of compounds [1].

Biotransformation Yield

Cross-study comparable

80.0% yield, 40.4 μM/min

Supports scalable production feasibility assessment

E. coli whole-cell biotransformation

Evidence Dimension	Biotransformation Efficiency
Target Compound Data	2.4 mM 11S-HEPE from 3 mM EPA (80.0% yield, 40.4 μM/min productivity)
Comparator Or Baseline	Other hydroxy fatty acids produced in same study: 11S-HETE (96.7% yield, 72.5 μM/min), 13S-HDPA (62.3% yield, 18.5 μM/min), 13S-HDHA (74.6% yield, 22.4 μM/min)
Quantified Difference	80.0% yield (absolute)
Conditions	E. coli whole-cell biotransformation with E. salina 11S-LOX, 3 mM substrate, 80 min reaction time

Why This Matters

This quantitative yield data provides a clear benchmark for assessing the feasibility and cost-effectiveness of using 11S-HEPE in large-scale studies or for developing biotechnological production processes, positioning it as a highly accessible oxylipin for research.

• [1] Lee J, Kim TH, Shin KC, Lee TE, Kim MJ, Oh DK. Biotransformation of C20- and C22-polyunsaturated fatty acids to 11S- and 13S-hydroxy fatty acids by Escherichia coli expressing 11S-lipoxygenase from Enhygromyxa salina. Biotechnol Lett. 2022;44(8):1027-1036. View Source

Stereochemical Purity: 11S-HEPE is a Defined Enantiomer, in Contrast to Racemic Mixtures with Unclear Biological Activity

Commercial preparations of 11S-HEPE are available as a defined, single enantiomer (≥98% purity) . In contrast, the commonly available racemic mixture, (±)11-HEPE, contains equal amounts of 11(S)-HEPE and 11(R)-HEPE and its specific biological activity has not been clearly documented .

Stereochemical Purity

Specification review

Defined 11S-enantiomer, ≥98% purity

Enables stereospecific assay interpretation

Racemic biological activity undocumented

Evidence Dimension	Chemical Identity and Bioactivity Definition
Target Compound Data	11S-HEPE: Defined (11S)-enantiomer with ≥98% purity
Comparator Or Baseline	(±)11-HEPE: Racemic mixture of 11S- and 11R- enantiomers
Quantified Difference	Not applicable (qualitative difference in stereochemical definition)
Conditions	Commercial product specifications and literature assessment

Why This Matters

For researchers requiring unambiguous interpretation of biological data (e.g., in receptor binding assays or cell-based functional studies), the use of a defined stereoisomer like 11S-HEPE is essential to avoid the confounding effects of an undefined racemic mixture.

Clinical Correlation: 11-HEPE Correlates with Disease Activity in Psoriatic Arthritis, Suggesting a Role as a Biomarker or Mediator

In a metabolomics study of patients with psoriatic arthritis (PsA), serum levels of EPA-derived eicosanoids, including 11-HEPE, were found to correlate with disease activity scores (DAS28 and CDAI) [1]. While this study used a non-stereospecific assay, it highlights the specific involvement of the 11-hydroxylated EPA metabolite in human inflammatory disease. 11S-HEPE is the biologically relevant stereoisomer in this context.

Clinical Association

Reported association, non-stereospecific

Correlation with DAS28 and CDAI scores

Suggests biomarker relevance requiring stereospecific validation

LC-MS metabolomics, 41 PsA patients

Evidence Dimension	Clinical Association
Target Compound Data	11-HEPE: Correlated with DAS28 and CDAI disease activity scores in PsA patients
Comparator Or Baseline	Other pro- and anti-inflammatory eicosanoids in the same study
Quantified Difference	Not quantified in study abstract
Conditions	Serum metabolomics by LC-MS in 41 PsA patients

Why This Matters

This clinical association elevates 11S-HEPE from a mere structural analog to a compound with potential biomarker relevance in human inflammatory disease, justifying its inclusion in targeted lipidomics panels and functional studies aimed at understanding the resolution of inflammation.

• [1] Coras R, Kavanaugh A, Boyd T, Huynh Q, Pedersen B, Armando AM, Dahlberg-Wright S, Marsal S, Jain M, Paravar T, Quehenberger O, Guma M. Pro- and anti-inflammatory eicosanoids in psoriatic arthritis. Metabolomics. 2019;15(4):65. View Source

11S-HEPE in Practice: Defined Research Applications Based on Quantitative Performance Data

Analytical Standard for Targeted Lipidomics and Oxylipin Profiling

11S-HEPE serves as an essential, stereochemically defined standard for the accurate quantification and identification of 11S-HEPE in biological samples using liquid chromatography-mass spectrometry (LC-MS). Its high purity (≥98%) and defined stereochemistry ensure reliable calibration curves and minimize analytical interference from co-eluting isomers, as highlighted by its use in clinical metabolomics studies correlating with psoriatic arthritis disease activity [1].

Substrate for Enzyme Kinetics and Stereospecificity Studies

11S-HEPE is a valuable substrate for investigating the activity and stereospecificity of enzymes involved in EPA metabolism, such as lipoxygenases and cyclooxygenases. The availability of high-purity 11S-HEPE enables precise kinetic assays, allowing researchers to determine Michaelis-Menten parameters and assess the impact of genetic variations or drug candidates on specific enzymatic pathways.

High-Yield Biocatalytic Production of Enantiopure Oxylipins

The demonstrated biocatalytic system using E. salina 11S-LOX offers a superior, scalable route for the production of 11S-HEPE, achieving an 80.0% conversion yield and 40.4 μM/min productivity [2]. This makes 11S-HEPE an attractive target compound for researchers and industrial biotechnologists aiming to produce gram-to-kilogram quantities of this specific lipid mediator for in vivo pharmacological studies, formulation development, or as a precursor for synthesizing more complex pro-resolving lipid mediators.

Functional Studies in Inflammation and Resolution Biology

Given its association with anti-inflammatory properties and correlation with disease activity in psoriatic arthritis [1], 11S-HEPE is a key reagent for functional cell-based assays. Researchers can use the pure 11S-enantiomer to investigate its specific effects on immune cell signaling, cytokine production, and the resolution of inflammation, thereby establishing a clear, unambiguous link between this specific EPA metabolite and its biological function without the confounding influence of other isomers.

Application

Selection Property

Validation Focus

Analytical standard for lipidomics

Stereochemically defined purity

Isomer co-elution interference control

Enzyme kinetics studies

Defined 11S enantiomer identity

Enzyme stereospecificity and kinetic assessment

Biocatalytic production research

Documented biotransformation yield

Productivity and scalability benchmarking

Inflammation resolution research

Reported biomarker correlation context

Immune cell signaling assay endpoints

• [1] Coras R, Kavanaugh A, Boyd T, Huynh Q, Pedersen B, Armando AM, Dahlberg-Wright S, Marsal S, Jain M, Paravar T, Quehenberger O, Guma M. Pro- and anti-inflammatory eicosanoids in psoriatic arthritis. Metabolomics. 2019;15(4):65. View Source
• [2] Lee J, Kim TH, Shin KC, Lee TE, Kim MJ, Oh DK. Biotransformation of C20- and C22-polyunsaturated fatty acids to 11S- and 13S-hydroxy fatty acids by Escherichia coli expressing 11S-lipoxygenase from Enhygromyxa salina. Biotechnol Lett. 2022;44(8):1027-1036. View Source